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Compound of Interest

Compound Name:

(4-Chlorophenyl)

(cyclopropyl)methanamine

hydrochloride

CAS No.: 1185166-47-5

Cat. No.: B1418879

Get Quote

Structure-Activity, Synthesis, and Pharmaceutical Utility of a Privileged CNS Scaffold[1][2]

Executive Summary
(4-Chlorophenyl)(cyclopropyl)methanamine hydrochloride (CAS: 123312-22-1 for free

base; HCl salt forms vary) is a high-value chiral building block in medicinal chemistry,

specifically within the development of serotonin, norepinephrine, and dopamine reuptake

inhibitors (SNDRIs).[1][2] Structurally, it represents a rigidified analog of phenethylamine

derivatives, where the cyclopropyl moiety introduces significant steric strain and conformational

restriction compared to flexible alkyl chains (e.g., isopropyl) or larger rings (e.g., cyclobutyl in

Sibutramine).[1]

This monograph details the molecular architecture, validated synthetic protocols, and

pharmacological relevance of this compound, serving as a guide for researchers optimizing

monoamine transporter ligands.[1]
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Molecular Architecture & Physicochemical
Properties[2][3]
Structural Analysis
The molecule features a central methine carbon (

) linking three distinct pharmacophoric elements:[1][2]

4-Chlorophenyl Ring: A lipophilic aromatic moiety that typically occupies the hydrophobic S1

binding pocket of monoamine transporters (SERT/NET/DAT).[2] The chlorine atom at the

para-position enhances metabolic stability against ring oxidation and improves lipophilicity (

-stacking interactions).[2]

Cyclopropyl Group: Acts as a bioisostere for an isopropyl or cyclobutyl group.[2] Its unique

"banana bonds" (high

-character) and rigid geometry lock the

-substituents into a specific vector, reducing the entropic penalty upon protein binding.[1][2]

Primary Amine (

in HCl form): The critical ionizable headgroup that forms a salt bridge with the conserved
aspartate residue (e.g., Asp98 in hSERT) in the transporter's central binding site.[1][2]

Physicochemical Data (Calculated & Experimental)
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Property Value / Description

IUPAC Name
(4-Chlorophenyl)(cyclopropyl)methanamine

hydrochloride

Molecular Formula

Molecular Weight
181.66 g/mol (Free Base); ~218.12 g/mol (HCl

Salt)

Chirality
Contains 1 stereocenter (

).[1][2] Exists as (R)- and (S)-enantiomers.[2]

H-Bond Donors/Acceptors 1 Donor / 1 Acceptor (Free Base)

TPSA 26.02 Å²

LogP (Predicted) ~2.2 (Lipophilic, CNS penetrant)

pKa (Amine)
~9.5 (Predominantly protonated at physiological

pH)

Solubility
High in MeOH, DMSO, Water (as HCl salt); Low

in Hexanes.[1][2]

Synthetic Pathways[1][3][4]
The synthesis of (4-Chlorophenyl)(cyclopropyl)methanamine typically proceeds via the

intermediate 4-chlorophenyl cyclopropyl ketone (CAS 6640-25-1), followed by reductive

amination or oxime reduction.[2]

Validated Synthetic Workflow (Grignard & Reductive
Amination)
Step 1: Formation of the Ketone Intermediate[1]

Reagents: 4-Chlorobenzonitrile, Cyclopropylmagnesium bromide, THF/Ether.[1][2]

Mechanism: Nucleophilic addition of the Grignard reagent to the nitrile carbon, followed by

acidic hydrolysis of the imine intermediate.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://patents.google.com/patent/WO2010056631A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/5933802
https://pubchem.ncbi.nlm.nih.gov/compound/5933802
https://patents.google.com/patent/WO2010056631A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/5933802
https://pubchem.ncbi.nlm.nih.gov/compound/5933802
https://patents.google.com/patent/WO2010056631A1/en
https://patents.google.com/patent/WO2010056631A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/5933802
https://patents.google.com/patent/WO2010056631A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418879?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Charge a flame-dried flask with 4-chlorobenzonitrile (1.0 eq) in anhydrous THF under

.

Cool to 0°C. Dropwise add Cyclopropylmagnesium bromide (1.2 eq, 1.0 M in THF).

Reflux for 3 hours. Monitor by TLC (disappearance of nitrile).[2]

Quench with 1M HCl (exothermic). Stir for 1 hour to hydrolyze the imine.

Extract with EtOAc, wash with brine, dry over

.

Yield: ~85% of 4-Chlorophenyl cyclopropyl ketone.[2][3]

Step 2: Conversion to Amine (Oxime Route)[1][2]
Reagents:

, NaOAc, EtOH; then

(Pd/C) or

.[1][2]

Rationale: Direct reductive amination of cyclopropyl ketones can be sluggish due to steric

bulk; the oxime route is often higher yielding.

Protocol:

Oxime Formation: Reflux ketone with Hydroxylamine HCl (1.5 eq) and Sodium Acetate

(2.0 eq) in Ethanol for 4 hours. Isolate the oxime solid.

Reduction: Dissolve oxime in dry THF. Carefully add

(3.0 eq) at 0°C.[2]

Reflux for 12 hours.
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Fieser workup (Water, 15% NaOH, Water).[1][2]

Salt Formation: Dissolve crude oil in

, add 4M HCl in Dioxane. Filter the white precipitate.[2]

Reaction Logic Diagram (Graphviz)

Figure 1: Synthetic pathway from nitrile precursor to target amine salt.
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[2]
Analytical Characterization
To ensure scientific integrity, the identity of the synthesized compound must be validated using

the following spectral fingerprints.

Proton NMR ( -NMR, 400 MHz, DMSO- )
8.60 (br s, 3H): Ammonium protons (

).[1][2]

7.55 (d, 2H): Aromatic protons (ortho to Cl).[1][2]

7.40 (d, 2H): Aromatic protons (meta to Cl).[1][2]

3.65 (d, 1H): Benzylic methine proton (

).[1]

1.30 (m, 1H): Cyclopropyl methine (
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-ring).[1][2]

0.30 - 0.60 (m, 4H): Cyclopropyl methylene protons (distinctive high-field multiplets).[1][2]

Mass Spectrometry (ESI-MS)[2]
[M+H]+: Calculated m/z 182.07; Observed m/z 182.1.[2]

Isotope Pattern: Distinctive 3:1 ratio for

/

isotopes (peaks at 182 and 184).[1][2]

Pharmaceutical Applications & Biological
Relevance[1][2][3][6][7][8][9][10][11]
Pharmacophore for Monoamine Reuptake Inhibition
This molecule serves as a "stripped-down" core for Triple Reuptake Inhibitors (TRIs).[2] It is

structurally homologous to the primary metabolite of Sibutramine (Didemethylsibutramine), but

with a cyclopropyl ring replacing the cyclobutyl ring.[1]

Mechanism: The primary amine mimics the terminal nitrogen of serotonin/norepinephrine.

The cyclopropyl group provides a rigid hydrophobic anchor that fits into the "accessory

pocket" of the transporter.

Advantages over Sibutramine Analogs:

Metabolic Stability: The cyclopropyl ring is less prone to oxidative ring opening than larger

cycloalkanes in certain CYP450 pathways.[2]

Selectivity Tuning: The tighter steric profile of the cyclopropyl group often shifts selectivity

ratios between NET (Norepinephrine Transporter) and DAT (Dopamine Transporter).[1][2]

Research Utility
Fragment-Based Drug Design (FBDD): Used as a high-efficiency fragment to probe the

S1/S2 pockets of GPCRs and transporters.[2]
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Chiral Resolution Studies: Because the (R)- and (S)-enantiomers often exhibit >100-fold

differences in potency (e.g., (R)-isomer is typically more potent for NET inhibition in this

class), this compound is a standard substrate for developing chiral HPLC resolution

methods.[1][2]

Safety & Handling (MSDS Highlights)
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Handling Protocol:

Handle in a fume hood to avoid inhalation of dust.[2]

Wear nitrile gloves and safety glasses.[2]

Storage: Hygroscopic. Store under inert gas (Argon/Nitrogen) at -20°C for long-term

stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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